Cas no 497918-07-7 (Butanedioic acid, (2-nitrohexyl)-, dimethyl ester)

• Product name: Butanedioic acid, (2-nitrohexyl)-, dimethyl ester
• CAS No: 497918-07-7
• MF: C₁₂H₂₁NO₆
• MW: 275.2982442379
• CID: 1532100

Butanedioic acid, (2-nitrohexyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, (2-nitrohexyl)-, dimethyl ester
• Butanedioic acid, 2-(2-nitrohexyl)-, 1,4-dimethyl ester

• Inchi： 1S/C12H21NO6/c1-4-5-6-10(13(16)17)7-9(12(15)19-3)8-11(14)18-2/h9-10H,4-8H2,1-3H3
• InChI Key： GGPDLWMKNMVFGQ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(CC([N+]([O-])=O)CCCC)CC(OC)=O

Computed Properties

• Exact Mass: 275.13693

Experimental Properties

• Density: 1.114±0.06 g/cm3(Predicted)
• Boiling Point: 363.9±32.0 °C(Predicted)
• PSA: 95.74
• pka: 7.78±0.13(Predicted)